2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95%
Overview
Description
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% (2C4F5HPP95) is a derivative of phenol. It is an important organic compound in the field of medicinal chemistry and drug discovery. It has been used in a variety of scientific research applications, including drug synthesis and drug design. It is known to possess a wide range of biological activities, such as anti-inflammatory, anti-bacterial, anti-cancer, and anti-viral activities.
Scientific Research Applications
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% has been used in a variety of scientific research applications, such as drug synthesis, drug design, and medicinal chemistry. It has also been used in the development of new drugs and drug delivery systems. It has been used in the synthesis of a variety of novel compounds, such as anti-inflammatory agents, anti-bacterial agents, anti-cancer agents, and anti-viral agents.
Mechanism of Action
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% is known to possess a wide range of biological activities. Its mechanism of action is not fully understood, but it is believed to interact with proteins and enzymes in the body, which results in its biological effects.
Biochemical and Physiological Effects
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% has been shown to possess a wide range of biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-bacterial, anti-cancer, and anti-viral activities. It has also been shown to possess anti-oxidant, anti-microbial, and anti-fungal activities.
Advantages and Limitations for Lab Experiments
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It is also stable, and it can be stored for long periods of time. However, it can be toxic in high concentrations, and it can be difficult to handle in the laboratory due to its flammability.
Future Directions
There are a variety of potential future directions for the use of 2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95%. It could be used in the development of new drugs and drug delivery systems. It could also be used in the synthesis of novel compounds for the treatment of various diseases. Additionally, it could be used in the development of new diagnostic tools and biomarkers. Finally, it could be used in the study of the mechanisms of action of various drugs and their effects on the body.
Synthesis Methods
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% can be synthesized by a variety of methods. One common method is the reaction of 2-hydroxy-4-(5-fluoro-2-hydroxyphenyl)phenol with sodium cyanide in the presence of an acid catalyst. This reaction yields 2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol, 95% as a white solid.
properties
IUPAC Name |
5-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO2/c14-10-2-4-13(17)11(6-10)8-1-3-12(16)9(5-8)7-15/h1-6,16-17H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZGASDXVPFZXOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)F)O)C#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00684708 |
Source
|
| Record name | 5'-Fluoro-2',4-dihydroxy[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-4-(5-fluoro-2-hydroxyphenyl)phenol | |
CAS RN |
1261931-85-4 |
Source
|
| Record name | 5'-Fluoro-2',4-dihydroxy[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00684708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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